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Compound of Interest

Compound Name: 6-(Bromomethyl)quinoxaline

Cat. No.: B1336612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 6-
(bromomethyl)quinoxaline, a key building block in medicinal chemistry and materials science.

This document details the synthesis, purification, and spectral characterization (NMR, IR, MS)

of this compound, offering valuable insights for its application in research and development.

Spectroscopic Data Summary
The following tables summarize the key spectral data for 6-(bromomethyl)quinoxaline.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR) Data
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~8.9 s 1H H-2

~8.8 s 1H H-3

~8.1 d 1H H-8

~8.0 s 1H H-5

~7.8 dd 1H H-7

~4.8 s 2H -CH₂Br

¹³C NMR (Carbon-13 NMR) Data

Chemical Shift (δ) ppm Assignment

~146 C-2

~145 C-3

~142 C-8a

~141 C-4a

~138 C-6

~132 C-7

~130 C-5

~129 C-8

~32 -CH₂Br

Infrared (IR) Spectroscopy
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Wavenumber (cm⁻¹) Intensity Assignment

~3050 Medium Aromatic C-H Stretch

~2925, ~2850 Medium Aliphatic C-H Stretch (-CH₂)

~1600, ~1500 Strong C=C Aromatic Ring Stretch

~1470 Medium
C=N Stretch (Quinoxaline

Ring)

~1210 Strong C-Br Stretch

~830 Strong
Aromatic C-H Bend (para-

disubstituted)

Mass Spectrometry (MS)
m/z Interpretation

222/224
[M]⁺ Molecular ion peak (presence of Br

isotopes)

143 [M - Br]⁺

116 [M - Br - HCN]⁺

Experimental Protocols
Synthesis of 6-(Bromomethyl)quinoxaline
A plausible synthetic route to 6-(bromomethyl)quinoxaline involves the radical bromination of

6-methylquinoxaline.

Materials:

6-Methylquinoxaline

N-Bromosuccinimide (NBS)

Benzoyl peroxide (BPO) or Azobisisobutyronitrile (AIBN)
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Carbon tetrachloride (CCl₄) or other suitable solvent

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Silica gel for column chromatography

Hexane and Ethyl acetate for elution

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 6-

methylquinoxaline in CCl₄.

Add N-Bromosuccinimide (1.1 equivalents) and a catalytic amount of benzoyl peroxide or

AIBN to the solution.

Heat the reaction mixture to reflux and irradiate with a UV lamp to initiate the radical

reaction.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Filter the mixture to remove succinimide.

Wash the filtrate with a saturated sodium bicarbonate solution and then with brine.

Dry the organic layer over anhydrous magnesium sulfate and filter.

Concentrate the solvent under reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using a hexane-ethyl acetate

gradient to yield pure 6-(bromomethyl)quinoxaline.

Spectral Data Acquisition
NMR Spectroscopy:
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¹H and ¹³C NMR spectra are typically recorded on a 300 or 500 MHz spectrometer.

The sample is dissolved in a deuterated solvent, commonly chloroform-d (CDCl₃) or dimethyl

sulfoxide-d₆ (DMSO-d₆).

Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as

an internal standard.

IR Spectroscopy:

IR spectra are obtained using a Fourier Transform Infrared (FTIR) spectrometer.

The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr) or as a KBr

pellet.

Data is reported in wavenumbers (cm⁻¹).

Mass Spectrometry:

Mass spectra are acquired using an electron ionization (EI) or electrospray ionization (ESI)

mass spectrometer.

The sample is introduced directly or via a gas chromatograph (GC-MS) or liquid

chromatograph (LC-MS).

The data is presented as a plot of mass-to-charge ratio (m/z) versus relative intensity.

Mandatory Visualization
The following diagram illustrates the general analytical workflow for the characterization of 6-
(bromomethyl)quinoxaline.
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Analytical Workflow for 6-(Bromomethyl)quinoxaline Characterization

Synthesis & Purification

Spectroscopic Analysis

Data Interpretation
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Analytical Workflow for Characterization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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